(2,4-Dioxo-thiazolidin-5-yl)-acetyl chloride

• IUPAC Name: 2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl chloride
• InChI: InChI=1S/C5H4ClNO3S/c6-3(8)1-2-4(9)7-5(10)11-2/h2H,1H2,(H,7,9,10)
• InChI Key: RUZCTNSHSRPPSW-UHFFFAOYSA-N
• Canonical SMILES: C(C1C(=O)NC(=O)S1)C(=O)Cl
• Molecular Formula: C5H4ClNO3S
• DSSTOX Substance ID: DTXSID401279006
• Molecular Weight: 193.61 g/mol
• CAS No.: 51226-17-6

Description

“(2,4-Dioxo-thiazolidin-5-yl)-acetic acid” is a compound with the molecular formula C5H5NO4S. It is also known by other names such as “2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid” and has a molecular weight of 175.16 g/mol.

Synthesis Analysis

A series of new (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid derivatives were synthesized by the reaction of (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid chlorides with 5-(hydroxybenzylidene) thiazolidine-2,4-dione, rhodanine and 2-thiohydantoin derivatives.

Molecular Structure Analysis

The molecular structure of “(2,4-Dioxo-thiazolidin-5-yl)-acetic acid” consists of a five-membered saturated thiazolidine ring with sulfur at 1 and nitrogen at 3, along with two carbonyl functional groups at the 2 and 4 positions.

Chemical Reactions Analysis

The compound “(2,4-Dioxo-thiazolidin-5-yl)-acetic acid” can react with other compounds to form derivatives. For example, it can react with 5-(hydroxybenzylidene) thiazolidine-2,4-dione, rhodanine and 2-thiohydantoin derivatives to form new (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid derivatives.

Physical and Chemical Properties Analysis

The compound “(2,4-Dioxo-thiazolidin-5-yl)-acetic acid” has a molecular weight of 175.16 g/mol. It has a hydrogen bond donor count of 2.

Scientific Research Applications

Antibacterial Activity

(2,4-Dioxo-thiazolidin-5-yl)-acetyl chloride derivatives have shown significant antibacterial activity. For instance, a study synthesized a series of these derivatives and tested them against Gram-positive and Gram-negative bacteria. The compounds generally exhibited antibacterial activity against Gram-positive bacterial strains, with some showing activity comparable to reference drugs like oxacillin and cefuroxime (Trotsko et al., 2018).

Synthesis of Novel Compounds

The compound is also used in the synthesis of novel amides with various substituents. These synthesized compounds have been studied for effects on the central nervous system in mice (Trotsko et al., 2008).

Pharmacological Properties

Further research includes the synthesis of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids leading to 1,3,4-thiadiazoles. These compounds were evaluated for their effects on the central nervous system of mice (Trotsko et al., 2007).

Anticonvulsant Agents

This compound has been utilized in the development of anticonvulsant agents. For example, thiazole-bearing hybrids based on 2-imino-4-thiazolidinone and 2,4-dioxothiazolidine-5-carboxylic acid cores were synthesized, showing excellent anticonvulsant activity in various models (Mishchenko et al., 2020).

Antioxidant Properties

This compound is also significant in synthesizing derivatives with potent antioxidant properties. For instance, novel 2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides were synthesized and evaluated for their antioxidant activity, showing promising results in various assays (Koppireddi et al., 2013).

Anti-Inflammatory Agents

The compound has been used to synthesize novel derivatives with anti-inflammatory properties. These derivatives have been evaluated using in vitro and in vivo models, demonstrating promising anti-inflammatory activity (Nikalje et al., 2015).